Rubiginosic acid
Overview
Description
Rubiginosic acid is a natural product found in Hypoxylon rubiginosum with data available.
Scientific Research Applications
1. Azaphilones from Hypoxylon rubiginosum
Rubiginosic acid was isolated during a study on the methanol extract of Hypoxylon rubiginosum, a xylariaceus ascomycete. This research led to the discovery of rubiginosins A-C and rubiginosic acid, alongside other known compounds. These findings were significant for understanding the chemical constituents of this mushroom species (Quang, Hashimoto, Stadler, & Asakawa, 2004).
2. Pharmacognosy of Sterculia rubiginosa
A study focusing on Sterculia rubiginosa, a plant used in traditional Indonesian medicine, involved pharmacognosy and phytochemical evaluations. While rubiginosic acid wasn't directly mentioned, the research contributes to understanding the broader context of medicinal plants related to 'rubiginosa' species (Prastiwi, Elya, Sauriasari, Hanafi, & Dewanti, 2018).
3. Ethnopharmacological Relevance in the Mediterranean
The RUBIA project, encompassing ethnobotanical research in various Mediterranean countries, identified numerous plant species with medicinal use. This broad-based study offers a context for understanding the medicinal significance of species like Sterculia rubiginosa and potentially its constituents like rubiginosic acid (González-Tejero et al., 2008).
4. Antioxidant Activity of Sterculia rubiginosa
The antioxidant properties of Sterculia rubiginosa, which may include compounds like rubiginosic acid, have been investigated. This study is essential for understanding the potential therapeutic applications of this species in traditional medicine (Deighton, Brennan, Finn, & Davies, 2000).
5. Membrane Stabilization by Erioglossum rubiginosum
A study on Erioglossum rubiginosum explored its anti-inflammatory properties through HRBC membrane stabilization, which is pertinent for understanding the pharmacological potential of related species and their constituents, such as rubiginosic acid (Debnath, Das, Islam, Islam, Hassan, & Uddin, 2013).
properties
Product Name |
Rubiginosic acid |
|---|---|
Molecular Formula |
C15H26O2 |
Molecular Weight |
238.37 g/mol |
IUPAC Name |
(2E,4E)-2-methyltetradeca-2,4-dienoic acid |
InChI |
InChI=1S/C15H26O2/c1-3-4-5-6-7-8-9-10-11-12-13-14(2)15(16)17/h11-13H,3-10H2,1-2H3,(H,16,17)/b12-11+,14-13+ |
InChI Key |
BQEKTCAKRBJCQL-LDHFCIDVSA-N |
Isomeric SMILES |
CCCCCCCCC/C=C/C=C(\C)/C(=O)O |
Canonical SMILES |
CCCCCCCCCC=CC=C(C)C(=O)O |
synonyms |
rubiginosic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Pyrazolo[1,5-a]pyrimidine](/img/structure/B1248293.png)
![[(2R,3R,4S,5R,6R)-5-acetyloxy-6-[2-(3,4-dihydroxyphenyl)ethoxy]-4-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate](/img/structure/B1248295.png)